Cas no 190841-64-6 ([1,1'-Biphenyl]-2,2'-dithiol,3,3'-dimethyl-)

[1,1'-Biphenyl]-2,2'-dithiol,3,3'-dimethyl- structure
190841-64-6 structure
Product Name:[1,1'-Biphenyl]-2,2'-dithiol,3,3'-dimethyl-
CAS No:190841-64-6
MF:C14H14S2
MW:246.390961170197
CID:115876
PubChem ID:57370957
Update Time:2025-04-18

[1,1'-Biphenyl]-2,2'-dithiol,3,3'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-dithiol,3,3'-dimethyl-
    • 2-methyl-6-(3-methyl-2-sulfanylphenyl)benzenethiol
    • 1,1-Biphenyl-2,2-dithiol, 3,3-dimethyl-
    • 3,3'-Dimethyl[1,1'-biphenyl]-2,2'-dithiol
    • DTXSID00724835
    • 190841-64-6
    • Inchi: 1S/C14H14S2/c1-9-5-3-7-11(13(9)15)12-8-4-6-10(2)14(12)16/h3-8,15-16H,1-2H3
    • InChI Key: HNDCHLYDFBZPAV-UHFFFAOYSA-N
    • SMILES: SC1C(C)=CC=CC=1C1C=CC=C(C)C=1S

Computed Properties

  • Exact Mass: 246.05382
  • Monoisotopic Mass: 246.05369279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 4.6
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 0
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